Cas no 59511-72-7 (benzyl N-(2-oxoazetidin-3-yl)carbamate)

benzyl N-(2-oxoazetidin-3-yl)carbamate structure
59511-72-7 structure
Product Name:benzyl N-(2-oxoazetidin-3-yl)carbamate
CAS No:59511-72-7
MF:C11H12N2O3
MW:220.224582672119
MDL:MFCD27920515
CID:338444
PubChem ID:12834623
Update Time:2025-04-19

benzyl N-(2-oxoazetidin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, (2-oxo-3-azetidinyl)-, phenylmethyl ester
    • benzyl N-(2-oxoazetidin-3-yl)carbamate
    • 3-(benzyloxycarbonylamino)-2-azetidinone
    • 3-(Cbz-amino)-2-azetidinone
    • FT-0774448
    • SCHEMBL4073930
    • EN300-345113
    • Benzyl(2-oxoazetidin-3-yl)carbamate
    • 59511-72-7
    • Carbamic acid, (2-oxo-3-azetidinyl)-, phenylmethyl ester, (R)-
    • Benzyl (2-oxoazetidin-3-yl)carbamate
    • 3-benzyloxycarbonylamino-2-azetidinone
    • SB50910
    • SB52037
    • NQXRQYKIEKLAHI-UHFFFAOYSA-N
    • DTXSID50511055
    • MDL: MFCD27920515
    • Inchi: 1S/C11H12N2O3/c14-10-9(6-12-10)13-11(15)16-7-8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,12,14)(H,13,15)
    • InChI Key: NQXRQYKIEKLAHI-UHFFFAOYSA-N
    • SMILES: O=C1C(CN1)NC(=O)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 220.08486
  • Monoisotopic Mass: 220.08479225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 67.4Ų

Experimental Properties

  • PSA: 67.43

benzyl N-(2-oxoazetidin-3-yl)carbamate Pricemore >>

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